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An In-depth Technical Guide on the Solubility of D149 Dye in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the indoline-based

organic sensitizer, D149 dye. It is intended to be a valuable resource for researchers and

scientists working with this dye in various applications, including dye-sensitized solar cells

(DSSCs) and other optoelectronic devices. This document compiles available solubility data,

details experimental protocols for solubility determination, and presents a visual workflow for

these procedures.

Introduction to D149 Dye
D149, also known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-

hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-

oxo-3-thiazolidineacetic acid, is a metal-free organic dye extensively used in the field of

photovoltaics. Its high molar extinction coefficient and excellent photoelectric conversion

efficiency make it a subject of significant research interest. Understanding its solubility in

various organic solvents is crucial for solution processing, device fabrication, and for

conducting photochemical and photophysical studies.
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The solubility of D149 dye has been reported in a limited number of solvents. The available

quantitative data is summarized in the table below. For many common organic solvents, while

they are used to dissolve D149 for various experimental purposes, specific quantitative

solubility values have not been formally published. In such cases, the qualitative solubility is

noted.
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Solvent
Molar Mass
( g/mol )

Solubility
(g/L)

Molar
Solubility
(mol/L)

Temperatur
e (°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

78.13 ~1 ~0.00135 Not Specified

Ultrasonic

assistance

may be

required.[1][2]

Water 18.02 < 0.1 Insoluble Not Specified

Acetonitrile 41.05
Data not

available

Data not

available
Not Specified

Commonly

used as a

solvent for

spectroscopic

and

electrochemic

al studies of

D149.[3][4][5]

Ethanol 46.07
Data not

available

Data not

available
Not Specified

Used as a

solvent for

studies on

the effect of

solvent

polarity on

D149's

properties.[6]

[7][8]

Methanol 32.04
Data not

available

Data not

available
Not Specified

Employed in

investigations

of hydrogen

bonding

effects on the

dye's excited

state

dynamics.[3]
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Tetrahydrofur

an (THF)
72.11

Data not

available

Data not

available
Not Specified

Utilized as a

solvent for

preparing

D149

solutions for

sensitizing

semiconducto

r films.

Acetone 58.08
Data not

available

Data not

available
Not Specified

Mentioned as

a solvent in

studies of the

dye's

relaxation

dynamics.[6]

Toluene 92.14
Data not

available

Data not

available
Not Specified

Used as a

non-polar

solvent in

photophysical

studies of

D149.[3]

Chloroform 119.38
Data not

available

Data not

available
Not Specified

Employed in

studies of

solvent

effects on the

dye's excited

state lifetime.

[6]

tert-Butanol 74.12
Data not

available

Data not

available
Not Specified

Often used in

combination

with

acetonitrile

for dissolving

D149.[1]

Note: The molecular weight of D149 dye is 741.94 g/mol .[9]
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Experimental Protocols for Solubility Determination
The following protocols describe established methods for determining the solubility of a dye like

D149 in organic solvents.

Saturation Shake-Flask Method
This is a widely recognized and reliable method for determining the thermodynamic solubility of

a compound.[10][11][12][13][14]

Objective: To determine the equilibrium concentration of D149 dye in a specific solvent at a

controlled temperature.

Materials:

D149 dye, solid

High-purity organic solvents

Analytical balance

Glass vials with screw caps

Shaking incubator or orbital shaker with temperature control

Centrifuge

Volumetric flasks and pipettes

UV-Vis Spectrophotometer

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of solid D149 dye to a glass

vial containing a known volume of the selected organic solvent. The presence of undissolved

solid is essential to ensure that a saturated solution is formed.

Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in a

shaking incubator set to a constant temperature (e.g., 25 °C). Agitate the vials for a
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predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. The

required equilibration time should be determined empirically by taking measurements at

different time points until the concentration of the dissolved dye remains constant.

Phase Separation: After equilibration, remove the vials from the shaker. Allow the vials to

stand undisturbed for a short period to allow the excess solid to settle. For finer suspensions,

centrifuge the vials at a high speed to pellet the undissolved solid.

Sample Collection: Carefully withdraw a known volume of the clear supernatant using a

pipette without disturbing the solid pellet.

Dilution: Dilute the collected supernatant with the same solvent to a concentration that falls

within the linear range of the UV-Vis spectrophotometer's calibration curve.

Quantification: Measure the absorbance of the diluted solution at the wavelength of

maximum absorbance (λmax) for D149 dye in the respective solvent.

Calculation: Calculate the concentration of D149 in the saturated solution using the Beer-

Lambert law and the previously established calibration curve. The solubility is then

determined by multiplying the measured concentration by the dilution factor.

UV-Vis Spectrophotometric Method for Concentration
Determination
This method is used to quantify the amount of dissolved dye and requires the creation of a

standard calibration curve.[15][16][17][18]

Objective: To establish a relationship between the absorbance and concentration of D149 dye
in a specific solvent.

Materials:

D149 dye, solid

High-purity organic solvent

Analytical balance
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Volumetric flasks

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Preparation of Stock Solution: Accurately weigh a known mass of D149 dye and dissolve it

in a known volume of the solvent in a volumetric flask to prepare a stock solution of a

specific concentration.

Preparation of Standard Solutions: Prepare a series of standard solutions of decreasing

concentrations by performing serial dilutions of the stock solution.

Spectrophotometric Measurement:

Set the UV-Vis spectrophotometer to measure the absorbance at the λmax of D149 in the

chosen solvent.

Use the pure solvent as a blank to zero the spectrophotometer.

Measure the absorbance of each standard solution.

Calibration Curve: Plot a graph of absorbance versus concentration for the standard

solutions. The resulting plot should be a straight line that passes through the origin, in

accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + c),

where 'y' is the absorbance, 'x' is the concentration, 'm' is the slope (molar absorptivity if the

path length is 1 cm), and 'c' is the y-intercept (which should be close to zero). This calibration

curve can then be used to determine the concentration of unknown D149 solutions.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the saturation shake-flask method for

determining the solubility of D149 dye.
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Workflow for Solubility Determination of D149 Dye

1. Prepare Supersaturated Solution
(Excess D149 in Solvent)

2. Equilibrate
(Shake at Constant Temperature)

3. Phase Separation
(Centrifuge/Settle)

4. Collect Supernatant

5. Dilute Supernatant

6. Measure Absorbance
(UV-Vis Spectrophotometer)

7. Calculate Concentration
(Using Calibration Curve)

Solubility Data

Click to download full resolution via product page

Caption: A flowchart of the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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